Cas no 2229356-66-3 (1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2229356-66-3
• MF: C₆H₅BrF₃N₃
• MW: 256.023210287094
• CID: 6212915
• PubChem ID: 165980250
• Update Time: 2025-06-15

1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine
• 2229356-66-3
• EN300-1945054

• Inchi： 1S/C6H5BrF3N3/c7-3-1-12-5(13-2-3)4(11)6(8,9)10/h1-2,4H,11H2
• InChI Key： KAVWOLKRJSIDRG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C(F)(F)F)N)=NC=1

Computed Properties

• Exact Mass: 254.96189g/mol
• Monoisotopic Mass: 254.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2229356-66-3 and Product Name: 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine

The compound identified by the CAS number 2229356-66-3 and the product name 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a 5-bromopyrimidin-2-yl moiety and a trifluoroethylamine side chain contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The trifluoroethylamine group in this compound is particularly noteworthy, as it introduces fluorine atoms that can modulate pharmacokinetic profiles. This modification has been extensively studied in the context of optimizing drug candidates for clinical use.

The 5-bromopyrimidin-2-yl substituent is another critical feature of this compound, which is often employed in medicinal chemistry for its ability to serve as a versatile pharmacophore. Pyrimidine derivatives are well-documented for their role in various biological pathways, including DNA synthesis and repair. The bromine atom at the 5-position provides a handle for further chemical modifications, enabling researchers to explore diverse structural analogs with tailored biological activities.

Recent studies have highlighted the importance of fluorinated amine derivatives in the development of next-generation therapeutics. The compound under discussion exhibits promising properties that make it suitable for use as an intermediate in the synthesis of more complex molecules. Its ability to undergo selective reactions while maintaining stability under various conditions underscores its utility in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, pyrimidine-based inhibitors have shown efficacy in treating conditions such as cancer and infectious diseases. The combination of a brominated pyrimidine core with a trifluoroethylamine group creates a scaffold that can be fine-tuned to achieve high selectivity and potency.

Advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that the electronic properties introduced by the trifluoroethylamine group can significantly impact interactions with biological targets. This insight has guided efforts to optimize the compound’s pharmacological profile through rational design approaches.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions at the bromine atom followed by functional group interconversions to introduce the trifluoroethylamine moiety. These synthetic strategies are emblematic of modern pharmaceutical chemistry, where precision and efficiency are paramount.

As research continues to uncover new therapeutic targets, compounds like 1-(5-bromopyrimidin-2-yl)-2,2,2-trifluoroethan-1-amine will play an increasingly critical role in drug discovery efforts. Their unique structural features offer opportunities to develop innovative treatments with improved efficacy and reduced side effects. The integration of fluorine-based chemistry into medicinal design remains a cornerstone of contemporary drug development strategies.

In conclusion, the compound with CAS number 2229356-66-3 represents a significant contribution to pharmaceutical chemistry. Its combination of a brominated pyrimidine core and a trifluoroethylamine group provides a versatile platform for further exploration. As research progresses, this molecule is poised to play a pivotal role in the development of novel therapeutics targeting various diseases.